Cas no 326901-82-0 (Benzenesulfonamide, 2,4,6-trimethyl-N-(3-methyl-2-pyridinyl)-)

• Product name: Benzenesulfonamide, 2,4,6-trimethyl-N-(3-methyl-2-pyridinyl)-
• CAS No: 326901-82-0
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• CID: 1450745
• PubChem ID: 611167

Benzenesulfonamide, 2,4,6-trimethyl-N-(3-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,4,6-trimethyl-N-(3-methyl-2-pyridinyl)-
• Cambridge id 5575177
• SMR000514865
• DTXSID601332975
• CHEMBL1879672
• HMS2821M10
• 2,4,6-Trimethyl-N-(3-methyl-pyridin-2-yl)-benzenesulfonamide
• Oprea1_460563
• Z45618236
• STK004815
• AKOS000673441
• 2,4,6-Trimethyl-N-(3-methyl-2-pyridinyl)benzenesulfonamide #
• 2,4,6-trimethyl-N-(3-methylpyridin-2-yl)benzenesulfonamide
• MLS001207351
• 326901-82-0
• Oprea1_031576
• RROHNGUJMKELEO-UHFFFAOYSA-N

• Inchi： InChI=1S/C15H18N2O2S/c1-10-8-12(3)14(13(4)9-10)20(18,19)17-15-11(2)6-5-7-16-15/h5-9H,1-4H3,(H,16,17)
• InChI Key： RROHNGUJMKELEO-UHFFFAOYSA-N
• SMILES： CC1=C(N=CC=C1)NS(=O)(=O)C2=C(C=C(C=C2C)C)C

Computed Properties

• Exact Mass: 290.10904
• Monoisotopic Mass: 290.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4Ų
• XLogP3: 3.2

Experimental Properties

• PSA: 59.06